Cas no 51322-75-9 (Tizanidine)

• Product Name: Tizanidine
• CAS No: 51322-75-9
• MF: C₉H₈ClN₅S
• MW: 253.711318016052
• CID: 55980
• PubChem ID: 5487
• Update Time: 2025-04-18

Tizanidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-(4,5-dihydro-1H-imidazol-2-yl)benzo[c][1,2,5]thiadiazol-4-amine
• 5-Chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazole-4-amine
• 4-Chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-8-thia-7,9-diazabicyclo[4.3.0]nona-2,4,6,9-tetraen-5-amine
• 5-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine
• Tizanidine
• [14C]-Tizanidine
• 5-chloro-4-(2-imidazolin-2-ylamino)-2,1,3-benzothiadiazole
• 5-chloro-N-(imidazolidin-2-ylidene)-2,1,3-benzothiadiazol-4-amine
• Sirdalud
• Ternelin
• Tizanidina
• Tizanidina [INN-Spanish]
• Tizanidinum
• Tizanidinum [INN-Latin]
• UNII-6AI06C00GW
• Zanaflex
• Zanaflex(R)
• CHEBI:63629
• TIZANIDINE [INN]
• A828535
• BIDD:GT0580
• M03BX02
• CCG-266992
• EN300-27019999
• Q423538
• Tizanidin
• BRN 0618691
• Tox21_111876
• FT-0639985
• Tizanidina (INN-Spanish)
• AB00698468-06
• 5-chloro-4-(2-imidazolin-4-on-2-ylamino)-2,1,3-benzothiadiazole
• MLS006011763
• DTXCID203679
• NCGC00160529-03
• GTPL7308
• 5-chloro-4-(2-imidazolin-2-yl-amino)-2,1,3-benzothiadiazole
• HMS2089B03
• 51322-75-9
• HMS3743M03
• 2,1,3-Benzothiadiazole, 5-chloro-4-(2-imidazolin-2-ylamino)-
• D08611
• BCP12884
• NCGC00160529-14
• NCGC00160529-02
• 4-chloro-n-(4,5-dihydro-1h-imidazol-2-yl)-8-thia-7,9-diazabicyclo(4.3.0)nona-2,4,6,9-tetraen-5-amine
• s5537
• HY-B0194
• 2,1,3-Benzothiadiazole-4-amine, 5-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-
• Sirdalud (TN)
• TIZANIDINE [WHO-DD]
• AB00698468_07
• CHEMBL1079
• SR-01000765392-2
• 5-Chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-benzo[c][1,2,5]thiadiazol-4-amine
• 2,1,3-Benzothiadiazol-4-amine, 5-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-
• Tox21_111876_1
• F20799
• Tizanidine [INN:BAN]
• SR-01000765392
• NCGC00160529-06
• (5-Chloro-benzo[1,2,5]thiadiazol-4-yl)-(4,5-dihydro-1H-imidazol-2-yl)-amine
• BRD-K06335600-003-16-5
• CAS-51322-75-9
• BDBM50240671
• DB00697
• SMR000857268
• SCHEMBL60334
• C07452
• L001084
• SDCCGSBI-0633792.P001
• HMS3886K10
• Tizanidine (INN)
• TIZANIDINE [MI]
• 6AI06C00GW
• Tizanidinum (INN-Latin)
• DTXSID9023679
• NCGC00160529-01
• N-(5-Chloro-2,1,3-benzothiadiazol-4-yl)-N-(4,5-dihydro-1H-imidazol-2-yl)amine #
• NCGC00160529-04
• AB00698468-04
• TIZANIDINE [VANDF]
• AKOS005530682
• NS00004621
• NCGC00160529-05
• BRD-K06335600-003-19-9
• STK711168
• DB-051946
• BRD-K06335600-003-20-7
• TS-09583
• Tizanidine?

• MDL： MFCD00798231
• Inchi： 1S/C9H8ClN5S/c10-5-1-2-6-8(15-16-14-6)7(5)13-9-11-3-4-12-9/h1-2H,3-4H2,(H2,11,12,13)
• InChI Key： XFYDIVBRZNQMJC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1NC1=NCCN1)=NSN=2

Computed Properties

• Exact Mass: 253.01900
• Monoisotopic Mass: 288.995571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.4

Experimental Properties

• Color/Form: White solid
• Density: 1.82
• Melting Point: 221-223°
• Boiling Point: 391.2 °C at 760 mmHg
• Flash Point: 190.4 °C
• Solubility: H2O: ~29 mg/mL
• PSA: 90.44000
• LogP: 1.55320

Tizanidine Security Information

• WGK Germany：3
• Hazard Category Code： R22: harmful if swallowed. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26; S36
• RTECS：DK9910000
• Hazardous Material Identification：
• Safety Term：S26-S36
• Toxicity：LD50 orally in mice: 235 mg/kg (Sayers)
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles